Cas no 184963-85-7 (Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-)

• Product Name: Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-
• CAS No: 184963-85-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1382474
• PubChem ID: 17604449
• Update Time: 2025-04-20

Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-
• 3,5-dimethoxy-4-(2-methylpropoxy)benzaldehyde
• DTXSID10589694
• 4-isobutoxy-3,5-dimethoxybenzaldehyde
• AKOS005360238
• 184963-85-7
• YKIPFSBRSKHRGP-UHFFFAOYSA-N
• SCHEMBL7460422

• Inchi： 1S/C13H18O4/c1-9(2)8-17-13-11(15-3)5-10(7-14)6-12(13)16-4/h5-7,9H,8H2,1-4H3
• InChI Key： YKIPFSBRSKHRGP-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C=O)=CC=1OC)OC)CC(C)C

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76